Cas no 870766-00-0 (tert-Butyl 3-bromo-5-methoxy-1H-indazole-1-carboxylate)

Tert-Butyl 3-bromo-5-methoxy-1H-indazole-1-carboxylate is a versatile intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. Its bromo and methoxy functional groups enable selective derivatization, while the Boc-protecting group enhances stability and handling. This compound is valued for its reactivity in cross-coupling reactions and as a building block for indazole-based scaffolds.
tert-Butyl 3-bromo-5-methoxy-1H-indazole-1-carboxylate structure
870766-00-0 structure
Product Name:tert-Butyl 3-bromo-5-methoxy-1H-indazole-1-carboxylate
CAS No:870766-00-0
MF:C13H15BrN2O3
MW:327.173802614212
CID:1091230
PubChem ID:72207078
Update Time:2025-06-19

tert-Butyl 3-bromo-5-methoxy-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-bromo-5-methoxy-1H-indazole-1-carboxylate
    • tert-butyl 3-bromo-5-methoxyindazole-1-carboxylate
    • tert-Butyl3-bromo-5-methoxy-1H-indazole-1-carboxylate
    • 870766-00-0
    • 1h-indazole-1-carboxylic acid,3-bromo-5-methoxy-,1,1-dimethylethyl ester
    • Inchi: 1S/C13H15BrN2O3/c1-13(2,3)19-12(17)16-10-6-5-8(18-4)7-9(10)11(14)15-16/h5-7H,1-4H3
    • InChI Key: OMPXRHRTXSMLDH-UHFFFAOYSA-N
    • SMILES: BrC1C2C=C(C=CC=2N(C(=O)OC(C)(C)C)N=1)OC

Computed Properties

  • Exact Mass: 326.02660g/mol
  • Monoisotopic Mass: 326.02660g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 53.4Ų

tert-Butyl 3-bromo-5-methoxy-1H-indazole-1-carboxylate Pricemore >>

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